Cas no 637347-67-2 (BENZOIC ACID, 2-AMINO-5-CHLORO-4-METHYL-)

• Product Name: BENZOIC ACID, 2-AMINO-5-CHLORO-4-METHYL-
• CAS No: 637347-67-2
• MF: C₈H₈ClNO₂
• MW: 185.607621192932
• CID: 3392673
• PubChem ID: 22908467
• Update Time: 2025-10-30

BENZOIC ACID, 2-AMINO-5-CHLORO-4-METHYL- Chemical and Physical Properties

Names and Identifiers

• BENZOIC ACID, 2-AMINO-5-CHLORO-4-METHYL-
• 2-amino-5-chloro-4-methyl-benzoic acid
• SCHEMBL5533149
• MFCD20641588
• CS-0161448
• 2-Amino-5-chloro-4-methylbenzoic acid
• BS-50178
• 2-Amino-5-chloro-4-methylbenzoicacid
• 637347-67-2

• Inchi： 1S/C8H8ClNO2/c1-4-2-7(10)5(8(11)12)3-6(4)9/h2-3H,10H2,1H3,(H,11,12)
• InChI Key： HFCGZOJQHOXABV-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)O)=C(C=C1C)N

Computed Properties

• Exact Mass: 185.0243562g/mol
• Monoisotopic Mass: 185.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on BENZOIC ACID, 2-AMINO-5-CHLORO-4-METHYL-

Comprehensive Overview of BENZOIC ACID, 2-AMINO-5-CHLORO-4-METHYL- (CAS No. 637347-67-2)

BENZOIC ACID, 2-AMINO-5-CHLORO-4-METHYL- (CAS No. 637347-67-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This derivative of benzoic acid features unique substitutions, including an amino group at the 2-position, a chlorine atom at the 5-position, and a methyl group at the 4-position. These structural modifications contribute to its distinct chemical properties and potential applications. Researchers are particularly interested in its role as an intermediate in the synthesis of bioactive molecules, making it a valuable compound in modern chemical industries.

The growing demand for 2-amino-5-chloro-4-methylbenzoic acid is driven by its versatility in drug development and material science. In recent years, the compound has been explored for its potential in creating novel antimicrobial agents and anti-inflammatory drugs. With the rise of antibiotic resistance, scientists are actively searching for new chemical scaffolds, and BENZOIC ACID, 2-AMINO-5-CHLORO-4-METHYL- offers a promising starting point. Its chlorinated and methylated structure enhances its stability and reactivity, making it suitable for further derivatization.

From an environmental perspective, the synthesis and application of CAS 637347-67-2 align with the principles of green chemistry. Researchers are optimizing production methods to minimize waste and energy consumption, addressing concerns about sustainable manufacturing. This focus on eco-friendly processes resonates with current trends in the chemical industry, where companies are under pressure to reduce their carbon footprint. The compound’s potential in biodegradable materials further highlights its relevance in circular economy initiatives.

In the agrochemical sector, 2-amino-5-chloro-4-methylbenzoic acid is being investigated for its role in developing next-generation pesticides and herbicides. With global food security challenges, there is a pressing need for safer and more effective crop protection solutions. The compound’s structural features allow it to interact with specific biological targets, offering selectivity and reduced environmental impact. This aligns with the increasing consumer demand for organic and sustainable farming practices.

The analytical characterization of BENZOIC ACID, 2-AMINO-5-CHLORO-4-METHYL- involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure high purity and consistency, which are critical for its use in sensitive applications. Quality control is a top priority, especially when the compound is employed in pharmaceutical formulations. Regulatory bodies emphasize stringent testing protocols to guarantee safety and efficacy, reinforcing the importance of reliable analytical data.

Market trends indicate a steady growth in the demand for CAS 637347-67-2, particularly in Asia-Pacific regions where pharmaceutical and agrochemical industries are expanding rapidly. Companies are investing in research collaborations to explore new applications and improve synthesis routes. The compound’s compatibility with automated and high-throughput screening systems also makes it attractive for drug discovery programs, where efficiency and scalability are key considerations.

In conclusion, BENZOIC ACID, 2-AMINO-5-CHLORO-4-METHYL- (CAS No. 637347-67-2) represents a multifaceted compound with significant potential across multiple industries. Its unique chemical properties, combined with ongoing advancements in sustainable production and application, position it as a valuable asset in scientific and industrial communities. As research continues to uncover new possibilities, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare, agriculture, and environmental sustainability.